5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5Z)-5-[[4-[2-(2-chlorophenoxy)ethoxy]phenyl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H14ClNO4S/c19-14-3-1-2-4-15(14)24-10-9-23-13-7-5-12(6-8-13)11-16-17(21)20-18(22)25-16/h1-8,11H,9-10H2,(H,20,21,22)/b16-11-
• InChI Key: JAEDKPVRPJPTMF-WJDWOHSUSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCOC2=CC=C(C=C2)C=C3C(=O)NC(=O)S3)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)OCCOC2=CC=C(C=C2)/C=C\3/C(=O)NC(=O)S3)Cl
• Molecular Formula: C18H14ClNO4S
• Molecular Weight: 375.8 g/mol

Description

5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione, also known as Ciglitazone, is a thiazolidinedione (TZD) derivative. It is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor gamma (PPARγ) agonists. Ciglitazone has been extensively studied for its potential use in the treatment of various metabolic disorders, including diabetes, obesity, and cardiovascular diseases.

Mechanism of Action

5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione exerts its therapeutic effects by activating PPARγ, a nuclear receptor that plays a critical role in the regulation of glucose and lipid metabolism. Activation of PPARγ leads to the transcriptional regulation of genes involved in glucose uptake, lipid metabolism, and inflammation. 5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione has been shown to improve insulin sensitivity by promoting glucose uptake and reducing insulin resistance.
Biochemical and Physiological Effects
5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione has been shown to have a number of biochemical and physiological effects. It has been shown to improve glucose tolerance, reduce insulin resistance, and lower blood glucose levels. 5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione has also been shown to reduce inflammation and improve lipid metabolism. Additionally, 5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione has been shown to promote adipocyte differentiation and increase adiponectin secretion.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione in lab experiments is its well-established mechanism of action. It has been extensively studied and has a proven track record of improving insulin sensitivity and reducing inflammation. However, one limitation of using 5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione in lab experiments is its potential side effects, which include weight gain, fluid retention, and liver toxicity.

Future Directions

There are several future directions for the study of 5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione. One area of research is the investigation of its potential use in the treatment of neurodegenerative diseases. 5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione has been shown to have neuroprotective effects and may be beneficial in the treatment of Alzheimer's disease and Parkinson's disease. Another area of research is the investigation of its potential use in the treatment of cancer. 5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione has been shown to inhibit the growth of cancer cells and may be a promising candidate for cancer therapy. Finally, further research is needed to investigate the long-term safety and efficacy of 5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione in the treatment of metabolic disorders.

Synthesis Methods

The synthesis of 5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione involves the condensation of 2-(2-chlorophenoxy)ethanol with 4-formylbenzoic acid, followed by cyclization with thiosemicarbazide. The resulting product is then treated with acetic anhydride to yield 5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione has been widely used in scientific research to investigate its potential therapeutic effects on various metabolic disorders. It has been shown to improve insulin sensitivity, reduce inflammation, and promote adipocyte differentiation. 5-{4-[2-(2-chlorophenoxy)ethoxy]benzylidene}-1,3-thiazolidine-2,4-dione has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.